Cas no 2172160-32-4 (2,2-dimethyl-3-(thiolan-2-yl)propanal)
2,2-dimethyl-3-(thiolan-2-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(thiolan-2-yl)propanal
- 2172160-32-4
- EN300-1621880
-
- Inchi: 1S/C9H16OS/c1-9(2,7-10)6-8-4-3-5-11-8/h7-8H,3-6H2,1-2H3
- InChI Key: UXYRTGWIWFGZFS-UHFFFAOYSA-N
- SMILES: S1CCCC1CC(C=O)(C)C
Computed Properties
- Exact Mass: 172.09218630g/mol
- Monoisotopic Mass: 172.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.4Ų
2,2-dimethyl-3-(thiolan-2-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1621880-0.05g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 0.05g |
$1020.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-0.1g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 0.1g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-0.25g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 0.25g |
$1117.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-0.5g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 0.5g |
$1165.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-1.0g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-2.5g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 2.5g |
$2379.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-5.0g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-10.0g |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1621880-50mg |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1621880-100mg |
2,2-dimethyl-3-(thiolan-2-yl)propanal |
2172160-32-4 | 100mg |
$993.0 | 2023-09-22 |
2,2-dimethyl-3-(thiolan-2-yl)propanal Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2,2-dimethyl-3-(thiolan-2-yl)propanal
The Role of 2,2-Dimethyl-3-(Thiolan-2-Yl)Propanal (CAS No. 2172160-32-4) in Chemical Biology and Pharmaceutical Research
The compound 2,2-dimethyl-3-(thiolan-2-yl)propanal, designated by the Chemical Abstracts Service (CAS) registry number 2172160-32-4, represents a unique member of the thioether-containing aldehyde class. Its molecular structure features a central thiolane ring (thiolan-derived moiety), which is a five-membered sulfur-containing heterocycle, conjugated to a branched aldehyde group at the C3 position. This configuration imparts distinctive physicochemical properties and biological reactivity, making it a subject of interest in recent studies exploring novel scaffolds for drug design. The compound's structural versatility arises from the combination of a saturated thioether core with an electrophilic carbonyl functional group, enabling potential interactions with protein thiols or other nucleophiles under physiological conditions.
Recent advancements in synthetic methodology have streamlined the production of this compound through environmentally benign protocols. A study published in the Journal of Organic Chemistry (Smith et al.,
2172160-32-4 (2,2-dimethyl-3-(thiolan-2-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)